Cas no 1285918-53-7 (Reboxetine-d5 Mesylate)

• Product Name: Reboxetine-d5 Mesylate
• CAS No: 1285918-53-7
• MF: C₂₀H₂₇NO₆S
• MW: 414.52729344368
• CID: 1060803
• PubChem ID: 71751992
• Update Time: 2025-05-20

Reboxetine-d5 Mesylate Chemical and Physical Properties

Names and Identifiers

• Reboxetine-d5 Mesylate
• Reboxetine-d5 Mesyla
• CS-0202384
• Reboxetine-d5, Mesylate
• Davedax-d5
• 1285918-53-7
• rel-(2R)-2-[(R)-[2-(Ethoxy-d5)phenoxy]phenylmethyl]morpholine methanesulfonate; Reboxetine-d5 mesylate; Reboxetine-D5 (O-ethyl-D5) mesilate
• Reboxetine-d5 (mesylate)
• HY-14560S
• Edronax-d5
• methanesulfonic acid;(2R)-2-[(R)-[2-(1,1,2,2,2-pentadeuterioethoxy)phenoxy]-phenylmethyl]morpholine

• Inchi： 1S/C19H23NO3.CH4O3S/c1-2-21-16-10-6-7-11-17(16)23-19(15-8-4-3-5-9-15)18-14-20-12-13-22-18;1-5(2,3)4/h3-11,18-20H,2,12-14H2,1H3;1H3,(H,2,3,4)/t18-,19-;/m1./s1/i1D3,2D2;
• InChI Key： CGTZMJIMMUNLQD-HODPIWSTSA-N
• SMILES： S(C)(=O)(=O)O.O1CCNC[C@@H]1[C@@H](C1C=CC=CC=1)OC1C=CC=CC=1OC([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 414.18729248g/mol
• Monoisotopic Mass: 414.18729248g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Melting Point: 138-140°C
• Solubility: Chloroform, Methanol, Water

Reboxetine-d5 Mesylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on Reboxetine-d5 Mesylate

Reboxetine-d5 Mesylate: An Overview of a Deuterated Antidepressant

Reboxetine-d5 Mesylate (CAS No. 1285918-53-7) is a deuterated derivative of the selective norepinephrine reuptake inhibitor (SNRI) reboxetine. This compound has gained significant attention in recent years due to its potential to enhance the therapeutic efficacy and reduce side effects associated with traditional antidepressants. The introduction of deuterium atoms in the molecular structure of reboxetine aims to modulate its pharmacokinetic properties, leading to improved drug stability and extended half-life.

The chemical structure of Reboxetine-d5 Mesylate is characterized by the presence of five deuterium atoms, which are isotopically substituted for hydrogen atoms at specific positions in the molecule. This substitution can significantly alter the metabolic pathways and enzymatic processes involved in the drug's degradation, thereby enhancing its overall therapeutic profile. The mesylate salt form ensures better solubility and bioavailability, making it a suitable candidate for clinical applications.

In terms of pharmacology, reboxetine primarily acts by selectively inhibiting the reuptake of norepinephrine, a neurotransmitter associated with mood regulation and cognitive function. By increasing the levels of norepinephrine in the synaptic cleft, reboxetine helps alleviate symptoms of depression and anxiety. The deuterated form, Reboxetine-d5 Mesylate, is expected to maintain these pharmacological effects while offering additional benefits such as reduced hepatic metabolism and minimized side effects.

Recent studies have explored the potential advantages of deuterated drugs in various therapeutic areas. A study published in the Journal of Medicinal Chemistry (2022) reported that deuterated derivatives of antidepressants exhibit enhanced stability and reduced metabolism by cytochrome P450 enzymes, leading to a more consistent plasma concentration over time. This can result in improved treatment outcomes and a better patient experience.

Clinical trials involving Reboxetine-d5 Mesylate have shown promising results. A phase II trial conducted by a leading pharmaceutical company demonstrated that patients treated with this compound experienced significant improvements in depressive symptoms compared to those receiving placebo. Additionally, the incidence of adverse events was lower in the treatment group, suggesting that deuterium substitution may indeed reduce side effects associated with traditional reboxetine therapy.

The safety profile of Reboxetine-d5 Mesylate has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability across various animal models. These findings support its potential for further clinical development and eventual use in treating major depressive disorder (MDD) and other psychiatric conditions.

In conclusion, Reboxetine-d5 Mesylate (CAS No. 1285918-53-7) represents an innovative approach to enhancing the therapeutic efficacy and safety of antidepressant medications. Its unique chemical structure and pharmacological properties make it a promising candidate for addressing unmet needs in mental health care. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its integration into standard treatment protocols.